LSNR:GO template for BSA interaction, photo and sonocatalytic reductions of fluorescent dyes in aqueous solutions†
Energy Advances Pub Date: 2022-12-09 DOI: 10.1039/D2YA00274D
Abstract
Lanthanide sulfide nanorods (LSNRs) were synthesized by fusing sodium (Na) metal with hexahydrate chloride salts of lanthanum (La), cerium (Ce), terbium (Tb), and holmium (Ho) (LnCl3·6H2O) with 4f0, 4f1, 4f9, and 4f11 electrons (4f#e), respectively. Na reduced LnCl3·6H2O to Ln(OH)3 + 3H2 as a crash reaction methodology (CRM). Aq-Ln(OH)3 with H2S developed La2S3, Ce2S3, Tb2S3, Ho2S3, LSNRs, which were doped with graphene oxide (GO) at ∼60 for an LSNR:GO template (LGT), characterized with XRD, FT-IR, TGA/DTG, SEM, DLS, FESEM + EDS, C, H, N/S elemental analysis, Raman spectroscopy and survismetry. The 0.010 g% aq-LSNR and LGT were studied separately and with 0.010 g% (w/v) bovine serum albumin (BSA) from 283.15 to 315.15 K, and 0.002–0.010 g% @0.004 g% LSNR and LGT with 0.010% aq-BSA at 298.15 K. Their densities (ρ, g cm−3), viscosity (η, mPa s), sound velocity (μ, m s−1), surface tension (γ, mN m−1), friccohesity (σ, s cm−1), isentropic compressibility (Ks,ϕ, cm s2 g−1), activation energy (Ea, J mol−1), and the thermodynamic parameters enthalpy (ΔH, kJ mol−1), Gibbs free energy (ΔG, kJ mol−1), and entropy (ΔS, J mol−1) imply interactive activities with globular protein. LSNRs and LGT photocatalytically (PCR) and sonocatalytically (SCR) reduced methylene blue (MB), brilliant blue red (BBR), brilliant blue green (BBG) and methyl orange (MO). LGT recycled wastewater containing fluorescent dyes in ∼60 min while GO did it in 120 min and LSNRs in 24 h under sunlight (SL). Sonicated dyes with aq-LGT at 28 kHz for 5, 10, 20, 30, 60 min were reduced with 40–90% Φ compared to 98% with PCR in 1st order kinetics. The physicochemical properties (PCPs) of LSNR and LGT predicted their structural activities with reusability.
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Journal Name：Energy Advances
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